Cas no 22362-59-0 (1-Heptanone, 1-(2-hydroxyphenyl)-)

• Product Name: 1-Heptanone, 1-(2-hydroxyphenyl)-
• CAS No: 22362-59-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1407780
• PubChem ID: 14917457
• Update Time: 2025-04-20

1-Heptanone, 1-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-(2-hydroxyphenyl)-
• 22362-59-0
• SCHEMBL6696912
• 1-(2-hydroxyphenyl)-1-heptanone
• DTXSID501304270

• Inchi： 1S/C13H18O2/c1-2-3-4-5-9-12(14)11-8-6-7-10-13(11)15/h6-8,10,15H,2-5,9H2,1H3
• InChI Key： FBVPQPLFRSMOHX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)CCCCCC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3